Cas no 5379-88-4 (3-(4-morpholinylmethyl)-1H-Indole)

3-(4-Morpholinylmethyl)-1H-Indole is a heterocyclic compound featuring an indole core substituted with a morpholinylmethyl group at the 3-position. This structural motif is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate. The morpholine moiety enhances solubility and bioavailability, while the indole scaffold provides a rigid framework for further functionalization. The compound is particularly valuable in the development of pharmacologically active molecules, including kinase inhibitors and serotonin receptor modulators. Its well-defined synthetic pathway and stability under standard conditions make it a reliable building block for research applications. High purity grades are available to ensure reproducibility in experimental studies.
3-(4-morpholinylmethyl)-1H-Indole structure
5379-88-4 structure
Product Name:3-(4-morpholinylmethyl)-1H-Indole
CAS No:5379-88-4
MF:C13H16N2O
MW:216.278943061829
CID:939164
PubChem ID:21477
Update Time:2025-05-20

3-(4-morpholinylmethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-morpholinylmethyl)-1H-Indole
    • 3-(morpholin-4-ylmethyl) indole
    • 4-(1H-indol-3-ylmethyl)morpholine
    • 3-(morpholin-4-ylmethyl)-1H-indole
    • 3-(Morpholinomethyl)indole
    • 3-morpholin-4-ylmethyl-indole
    • 3-Morpholinomethyl-indol
    • 4-((1H-indol-3-yl)methyl)morpholine
    • AC1L2IEV
    • BRN 0193005
    • INDOLE, 3-(MORPHOLINOMETHYL)-
    • NSC33090
    • SureCN1856027
    • NSC-33090
    • Oprea1_206610
    • 3-(4-Morpholinylmethyl)-1H-indole #
    • Oprea1_207924
    • 5379-88-4
    • DTXSID90202071
    • NIOSH/QE5220000
    • STK000077
    • UNII-8NA1X69AKC
    • 8NA1X69AKC
    • Morpholine, 4-(3-indolylmethyl)-
    • NCGC00247306-01
    • SR-01000196341-1
    • 3-(4-Morpholinylmethyl)indole
    • 3-MORPHOLIN-4-YLMETHYL-1H-INDOLE
    • MLS001183533
    • 1H-Indole, 3-(4-morpholinylmethyl)-
    • 4-(3-Indolylmethyl)morpholine
    • HMS2835M19
    • VHGISLOQNDQFIW-UHFFFAOYSA-N
    • 3-[(morpholin-4-yl)methyl]-1H-indole
    • SR-01000196341
    • SCHEMBL1856027
    • AKOS005374024
    • CHEMBL134872
    • Morpholine, N-[3-indolyl]methyl-
    • CS-0319870
    • NSC 33090
    • 4-27-00-00551 (Beilstein Handbook Reference)
    • SMR000502002
    • QE52200000
    • MDL: MFCD00458413
    • Inchi: 1S/C13H16N2O/c1-2-4-13-12(3-1)11(9-14-13)10-15-5-7-16-8-6-15/h1-4,9,14H,5-8,10H2
    • InChI Key: VHGISLOQNDQFIW-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 216.12638
  • Monoisotopic Mass: 216.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 28.3Ų

Experimental Properties

  • PSA: 28.26
  • LogP: 1.93800

3-(4-morpholinylmethyl)-1H-Indole Security Information

  • RTECS:NM1140000

3-(4-morpholinylmethyl)-1H-Indole Pricemore >>

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3-(4-morpholinylmethyl)-1H-Indole Related Literature

Additional information on 3-(4-morpholinylmethyl)-1H-Indole

3-(4-Morpholinylmethyl)-1H-Indole: A Comprehensive Overview

The compound with CAS No 5379-88-4, commonly referred to as 3-(4-morpholinylmethyl)-1H-indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines the indole moiety with a morpholinyl group, creating a molecule with potential applications in drug discovery and chemical synthesis. In this article, we will delve into the properties, synthesis, and recent advancements associated with 3-(4-morpholinylmethyl)-1H-indole, providing a comprehensive understanding of its significance in contemporary research.

3-(4-Morpholinylmethyl)-1H-indole is an indole derivative, a class of compounds known for their aromaticity and biological activity. The indole ring system is a fundamental structure in many natural products and pharmaceutical agents, making it a focal point for medicinal chemists. The addition of the morpholinyl group at the 3-position of the indole ring introduces unique electronic and steric properties, enhancing the molecule's versatility. Morpholine, a six-membered ring containing oxygen and nitrogen atoms, is widely used in pharmaceuticals due to its ability to form hydrogen bonds and its generally non-toxic profile.

Recent studies have highlighted the potential of 3-(4-morpholinylmethyl)-1H-indole as a building block for constructing bioactive molecules. Researchers have explored its role in various synthetic pathways, demonstrating its utility in constructing complex architectures. For instance, this compound has been employed in the synthesis of heterocyclic compounds, which are often associated with therapeutic effects. The ability to modify the morpholinyl group further expands its applicability, allowing for the creation of derivatives with tailored properties.

In terms of pharmacological applications, 3-(4-morpholinylmethyl)-1H-indole has shown promise in several areas. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for developing agents against oxidative stress-related diseases. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in oncology and neurodegenerative disorders.

The synthesis of 3-(4-morpholinylmethyl)-1H-indole involves a multi-step process that typically begins with the preparation of the indole core. Various methods have been reported in the literature, including Friedel-Crafts alkylation and Ullmann coupling reactions. These methods highlight the versatility of indole chemistry and underscore the importance of optimizing reaction conditions to achieve high yields and purity.

One of the most exciting developments involving 3-(4-morpholinylmethyl)-1H-indole is its use as an intermediate in drug discovery programs. By incorporating this compound into larger molecular frameworks, researchers can explore novel therapeutic targets while leveraging its inherent biological activity. For example, recent work has focused on using this compound as a scaffold for designing inhibitors of kinase enzymes, which are implicated in numerous pathological conditions.

In conclusion, 3-(4-morpholinylmethyl)-1H-indole represents a valuable addition to the arsenal of chemical tools available to researchers. Its unique structure, combined with its potential for further functionalization, positions it as a key player in both academic and industrial settings. As ongoing research continues to uncover new applications and mechanisms of action for this compound, it is likely that 3-(4-morpholinylmethyl)-1H-indole will remain at the forefront of chemical innovation.

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